N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide

• IUPAC Name: N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C14H17N3OS/c18-13(17-11-9-15-16-10-11)14(6-2-1-3-7-14)12-5-4-8-19-12/h4-5,8-10H,1-3,6-7H2,(H,15,16)(H,17,18)
• InChI Key: SGPGVHCIMBYLOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=CS2)C(=O)NC3=CNN=C3
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide is a heterocyclic compound that features a pyrazole ring, a thiophene ring, and a cyclohexane carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide typically involves the formation of the pyrazole and thiophene rings followed by their coupling with a cyclohexane carboxamide moiety. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the pyrazole ring can be synthesized via the reaction of hydrazine with a 1,3-diketone, while the thiophene ring can be formed through the cyclization of a 1,4-diketone with sulfur sources .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes that are optimized for yield and purity. These processes often utilize catalysts and specific reaction conditions to ensure efficient production. For example, the use of palladium-catalyzed coupling reactions can facilitate the formation of the desired product with high selectivity .

Chemical Reactions Analysis

Types of Reactions

N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Biology: It is used in biological studies to investigate its effects on cellular processes and its potential as a therapeutic agent.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or photophysical properties.

Mechanism of Action

The mechanism of action of N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes such as cyclin-dependent kinases, which play a crucial role in cell cycle regulation. By binding to these enzymes, the compound can disrupt their activity, leading to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine: This compound also features a pyrazole ring and is studied for its anticancer properties.

(E)-Substituted-N-(1,3-diphenyl-1H-pyrazol-4-yl)methylene)benzeneamine: Another pyrazole derivative with potential antimicrobial activity.

Uniqueness

N-(1H-pyrazol-4-yl)-1-thiophen-2-ylcyclohexane-1-carboxamide is unique due to its combination of a pyrazole ring, a thiophene ring, and a cyclohexane carboxamide moiety. This unique structure imparts specific chemical and biological properties that are not observed in other similar compounds .